Cas no 1803948-43-7 (2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1803948-43-7
• MF: C₇H₆BrF₃N₂O₂
• MW: 287.033951282501
• CID: 4929922
• Update Time: 2025-10-29

2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O2/c8-3-1-5(15-7(9,10)11)4(2-12)13-6(3)14/h1H,2,12H2,(H,13,14)
• InChI Key： GAPAYBMABVQREK-UHFFFAOYSA-N
• SMILES： BrC1C(NC(CN)=C(C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4

Additional information on 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine

Comprehensive Guide to 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1803948-43-7)

2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1803948-43-7) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. Its unique structure, featuring a bromo substituent, a hydroxy group, and a trifluoromethoxy moiety, makes it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine is driven by its role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly intrigued by its potential in modulating enzyme activity and receptor interactions, which are critical in treating metabolic and neurological disorders. The compound's CAS No. 1803948-43-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

One of the key advantages of 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine is its compatibility with cross-coupling reactions, a hot topic in synthetic chemistry. This property enables the creation of complex molecules with high precision, aligning with the demand for green chemistry and sustainable synthesis methods. The trifluoromethoxy group enhances the compound's metabolic stability, a feature highly sought after in drug design.

In agrochemical applications, 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine is explored for its potential as a pesticide intermediate. The bromo and hydroxy groups contribute to its bioactivity, making it a candidate for developing environmentally friendly crop protection agents. This aligns with the global shift toward sustainable agriculture, a trending topic in scientific and industrial circles.

The compound's CAS No. 1803948-43-7 is often associated with queries about its synthesis pathways and purification methods. Researchers emphasize the importance of optimizing these processes to achieve high yields and purity, which are critical for reproducibility in lab-scale and industrial settings. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound.

Another area of interest is the solubility and stability of 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine under various conditions. These properties are crucial for its formulation in drug delivery systems and agrochemical products. Recent studies highlight its compatibility with aqueous and organic solvents, broadening its applicability in diverse research fields.

From a commercial perspective, the demand for 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine is rising due to its niche applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical and agrochemical companies. Its CAS No. 1803948-43-7 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In conclusion, 2-(Aminomethyl)-5-bromo-6-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1803948-43-7) is a promising compound with multifaceted applications. Its relevance in drug discovery, agrochemical development, and material science underscores its importance in contemporary research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing global challenges in healthcare and agriculture.